Cas no 501-28-0 (2-amino-3-(1H-imidazol-5-yl)propan-1-ol)

2-amino-3-(1H-imidazol-5-yl)propan-1-ol structure
501-28-0 structure
Product Name:2-amino-3-(1H-imidazol-5-yl)propan-1-ol
CAS No:501-28-0
MF:C6H11N3O
MW:141.171040773392
CID:372525
PubChem ID:776
Update Time:2025-04-19

2-amino-3-(1H-imidazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-propanol,b-amino-
    • 2-Amino-3-(1H-imidazol-4-yl)-1-propanol
    • 1H-imidazole-4-propanol, beta-amino-
    • 2-Amino-3-(1H-imidazol-4-yl)propan-1-ol
    • beta-Amino-1H-imidazole-5-propanol
    • 2-amino-3-(1H-imidazol-5-yl)propan-1-ol
    • SCHEMBL65204
    • EN300-170663
    • 2-Amino-3-(1H-imidazol-4-yl)-1-propanol hydrochloride
    • Q50318272
    • CS-0055745
    • NCI60_004839
    • D250F7D9-1B8A-4CEA-BEC9-2C655A4BD9B3
    • NCIOpen2_004052
    • AKOS006222285
    • histidinol
    • NSC611347
    • 501-28-0
    • DTXSID70880033
    • CHEMBL2007999
    • DL-Histidinol Dihydrochloride
    • ZQISRDCJNBUVMM-UHFFFAOYSA-N
    • CCRIS 555
    • NCI60_041634
    • 1H-Imidazole-5-propanol, .beta.-amino-, (.beta.S)-
    • Inchi: 1S/C6H11N3O/c7-5(3-10)1-6-2-8-4-9-6/h2,4-5,10H,1,3,7H2,(H,8,9)
    • InChI Key: ZQISRDCJNBUVMM-UHFFFAOYSA-N
    • SMILES: OCC(CC1=CN=CN1)N

Computed Properties

  • Exact Mass: 141.09033
  • Monoisotopic Mass: 141.090212
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 99
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.9
  • XLogP3: -1.2

Experimental Properties

  • Density: 1.261±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 192.5-195.5 ºC
  • Boiling Point: 455.5°Cat760mmHg
  • Flash Point: 229.3°C
  • Refractive Index: 1.594
  • Solubility: Soluble (683 g/l) (25 º C),
  • PSA: 74.93
  • LogP: -0.02790

2-amino-3-(1H-imidazol-5-yl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM330803-5g
2-Amino-3-(1H-imidazol-5-yl)propan-1-ol
501-28-0 95%+
5g
$115 2024-07-16
Chemenu
CM330803-10g
2-Amino-3-(1H-imidazol-5-yl)propan-1-ol
501-28-0 95%+
10g
$222 2024-07-16
Chemenu
CM330803-5g
2-Amino-3-(1H-imidazol-5-yl)propan-1-ol
501-28-0 95%+
5g
$150 2021-08-18
Chemenu
CM330803-10g
2-Amino-3-(1H-imidazol-5-yl)propan-1-ol
501-28-0 95%+
10g
$360 2021-08-18
Enamine
EN300-170663-0.05g
2-amino-3-(1H-imidazol-5-yl)propan-1-ol
501-28-0
0.05g
$587.0 2023-09-20
Enamine
EN300-170663-0.1g
2-amino-3-(1H-imidazol-5-yl)propan-1-ol
501-28-0
0.1g
$615.0 2023-09-20
Enamine
EN300-170663-0.25g
2-amino-3-(1H-imidazol-5-yl)propan-1-ol
501-28-0
0.25g
$642.0 2023-09-20
Enamine
EN300-170663-0.5g
2-amino-3-(1H-imidazol-5-yl)propan-1-ol
501-28-0
0.5g
$671.0 2023-09-20
Enamine
EN300-170663-1.0g
2-amino-3-(1H-imidazol-5-yl)propan-1-ol
501-28-0
1g
$0.0 2023-06-06
Enamine
EN300-170663-2.5g
2-amino-3-(1H-imidazol-5-yl)propan-1-ol
501-28-0
2.5g
$1370.0 2023-09-20
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD